Cas no 2549054-77-3 (2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine)

• Product Name: 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine
• CAS No: 2549054-77-3
• MF: C₁₇H₂₆N₆O
• MW: 330.427942752838
• CID: 5313671
• PubChem ID: 154583160
• Update Time: 2025-10-28

2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(3,5-Dimethyl-4-isoxazolyl)methyl]-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine
• 2549054-77-3
• AKOS040708956
• 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine
• F6619-4352

• Inchi： 1S/C17H26N6O/c1-5-18-16-10-12(2)19-17(20-16)23-8-6-22(7-9-23)11-15-13(3)21-24-14(15)4/h10H,5-9,11H2,1-4H3,(H,18,19,20)
• InChI Key： USMYATDWWYPHFG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CN1CCN(C2N=C(C)C=C(NCC)N=2)CC1

Computed Properties

• Exact Mass: 330.21680947g/mol
• Monoisotopic Mass: 330.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.8±60.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine

Comprehensive Analysis of 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2549054-77-3)

The compound 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2549054-77-3) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique molecular structure, featuring a piperazine core linked to a pyrimidine moiety and a 3,5-dimethyl-1,2-oxazole group, makes it a compelling subject for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting specific biological pathways, particularly in the context of kinase inhibition and GPCR modulation, which are hot topics in modern drug development.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and allosteric modulators, both of which are relevant to the structural features of 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine. The compound's heterocyclic framework is reminiscent of several FDA-approved drugs, sparking curiosity about its pharmacokinetic properties and therapeutic potential. Questions like "How does this compound compare to known kinase inhibitors?" or "What are its bioavailability characteristics?" are frequently searched in academic and industrial databases, reflecting the demand for deeper insights into its mechanism of action.

From a synthetic chemistry perspective, the preparation of 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine involves multi-step organic transformations, including N-alkylation, nucleophilic substitution, and heterocycle formation. These processes are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's CAS No. 2549054-77-3 serves as a unique identifier in chemical databases, facilitating its tracking in global research efforts. Its structural complexity also aligns with the current trend of exploring fragment-based drug design, a strategy gaining traction in medicinal chemistry.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, researchers are investigating how 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine could be tailored to address specific genetic or metabolic profiles. Searches related to "targeted therapy for rare diseases" or "novel small molecules for oncology" often intersect with discussions about compounds like this one. Its pyrimidine-amine scaffold, in particular, is a common motif in drugs designed to interact with DNA or RNA, further broadening its potential applications.

In conclusion, 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2549054-77-3) represents a promising candidate for further investigation in drug discovery. Its structural features, combined with the growing demand for innovative therapeutic agents, position it as a compound of significant scientific and commercial interest. As research progresses, it is likely to attract even more attention from both academia and the pharmaceutical industry.